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Introduction: The Technetium-99m (99mTc) Sestamibi scan is a cornerstone nuclear medicine

imaging procedure for the preoperative localization of hyperfunctioning parathyroid glands,

most commonly parathyroid adenomas, in patients with primary hyperparathyroidism.[1][2][3]

Accurate localization is crucial for guiding minimally invasive parathyroidectomy, a surgical

approach that reduces operative time and patient morbidity.[1][4] This document provides a

detailed overview of the principles, protocols, and data interpretation associated with the

Sestamibi scan for parathyroid localization.

The underlying principle of the Sestamibi scan relies on the differential washout of the

radiotracer from thyroid and parathyroid tissue.[5][6] 99mTc-Sestamibi is a lipophilic cation that

is taken up by both thyroid and parathyroid tissues, primarily due to its affinity for mitochondria-

rich cells.[1][7] Hyperfunctioning parathyroid glands, particularly adenomas, are rich in

mitochondria and thus exhibit avid uptake of 99mTc-Sestamibi.[1][7] While the tracer washes

out relatively quickly from normal thyroid tissue, it is retained for a longer period in hyperactive

parathyroid tissue, allowing for its visualization in delayed imaging.[6]

Quantitative Data Summary
The following tables summarize key quantitative parameters for different Sestamibi scan

protocols.
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Table 1: Radiopharmaceutical Dosimetry

Radiopharmaceutic
al

Typical Adult Dose
(MBq)

Typical Adult Dose
(mCi)

Reference

99mTc-Sestamibi 400 - 1,110 20 - 30 [6][7][8][9]

99mTc-Pertechnetate

(for subtraction)
10 mCi - [10]

123I-Iodide (for

subtraction)
- - [6][9]

Table 2: Imaging Acquisition Parameters for Dual-Phase Protocol

Parameter Early Phase Delayed Phase Reference

Time Post-Injection 10 - 30 minutes
90 - 150 minutes (1.5

- 2.5 hours)
[7][8][9]

Image Type
Planar (Anterior,

Obliques)

Planar (Anterior,

Obliques)
[9][11]

Collimator

Low-Energy High

Resolution (LEHR) or

Pinhole

Low-Energy High

Resolution (LEHR) or

Pinhole

[8][9]

Matrix Size 128x128 or 256x256 128x128 or 256x256 [8][9]

Energy Window 140 keV ± 10% 140 keV ± 10% [8]

Table 3: SPECT/CT Acquisition Parameters
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Parameter Setting Reference

Acquisition Time
Can be performed after early

or delayed planar imaging
[9][12]

Matrix Size 128x128 [13]

Rotation 180 or 360 degrees [13]

Projections 64 steps [13]

CT Attenuation Correction Yes [13]

Experimental Protocols
Patient Preparation

No specific dietary restrictions are typically required.[13] Some institutions, however, may

ask patients to be fasting.[14]

Patients should be well-hydrated.

A review of the patient's medications is necessary, as certain drugs can interfere with the

scan. Thyroid medications should be discontinued for a month prior to the scan in some

protocols.[14]

A history of prior thyroid or parathyroid surgery should be documented.[2]

Serum calcium and parathyroid hormone (PTH) levels should be available.[2][10]

Radiopharmaceutical Preparation and Administration
99mTc-Sestamibi is prepared according to the manufacturer's instructions.

The standard adult dose of 99mTc-Sestamibi (740–1,110 MBq or 20–30 mCi) is

administered intravenously.[6]

Dual-Phase Planar Imaging Protocol
This is the most common protocol and relies on the differential washout of the tracer.
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Early Phase Imaging:

Acquisition begins 10-30 minutes after the injection of 99mTc-Sestamibi.[9]

Planar images of the neck and upper mediastinum are acquired using a gamma camera

equipped with a low-energy, high-resolution (LEHR) collimator.[8]

Anterior, right anterior oblique (RAO), and left anterior oblique (LAO) views are typically

obtained.

A 128x128 or 256x256 matrix is used, with an energy window centered at 140 keV.[8][9]

Delayed Phase Imaging:

Acquisition is performed 1.5 to 2.5 hours after the initial injection.[9]

The same planar views (anterior, RAO, LAO) of the neck and mediastinum are repeated.

A persistent focus of increased uptake on the delayed images that was also present on the

early images is indicative of a parathyroid adenoma.[8]

Single-Photon Emission Computed
Tomography/Computed Tomography (SPECT/CT)
Protocol
SPECT/CT provides three-dimensional anatomical localization of the hyperfunctioning

parathyroid tissue, which can improve surgical planning, especially for ectopic glands.[1][9]

SPECT/CT can be performed after either the early or delayed planar imaging, or both.[9]

However, some studies suggest that a single late-phase SPECT/CT is superior for adenoma

identification.[12]

The patient is positioned supine with the neck extended.

SPECT data is acquired over 180 or 360 degrees around the neck and upper chest.
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A low-dose CT scan is then performed over the same anatomical region for attenuation

correction and anatomical fusion.

The fused SPECT/CT images provide a precise anatomical map of the radiotracer uptake.

Dual-Isotope Subtraction Imaging Protocol
This technique is used to differentiate parathyroid tissue from the overlying thyroid gland.[9]

99mTc-Sestamibi / 123Iodine Subtraction:

The patient is administered 123Iodine orally.

After a few hours to allow for thyroid uptake, a 99mTc-Sestamibi injection is given.

Images are acquired for both isotopes.

The 123Iodine image (representing the thyroid) is digitally subtracted from the 99mTc-

Sestamibi image (representing both thyroid and parathyroid).[6][9] The remaining areas of

uptake are likely to be parathyroid adenomas.

99mTc-Sestamibi / 99mTc-Pertechnetate Subtraction:

A 99mTc-Sestamibi scan is performed first.

Following this, 99mTc-Pertechnetate is injected, which is specifically taken up by the

thyroid gland.

A second set of images is acquired.

The 99mTc-Pertechnetate image is then subtracted from the 99mTc-Sestamibi image.[9]
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Caption: Workflow of a dual-phase Sestamibi scan with optional SPECT/CT.
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Caption: Principle of dual-phase Sestamibi imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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